3-(4-chlorophenyl)-N-(4-fluoro-3-nitrophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• CAS RN: 921806-09-9
• Molecular Formula: C20H13ClFN5O5
• Molecular Weight: 457.8
• IUPAC Name: 3-(4-chlorophenyl)-N-(4-fluoro-3-nitrophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H13ClFN5O5/c1-25-9-13(18(28)23-11-4-7-14(22)15(8-11)27(31)32)16-17(25)19(29)26(20(30)24-16)12-5-2-10(21)3-6-12/h2-9H,1H3,(H,23,28)(H,24,30)
• InChI Key: LTQFBWOIFCKDML-UHFFFAOYSA-N
• SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NC4=CC(=C(C=C4)F)[N+](=O)[O-]
• solubility: not available

Description

The compound is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are known for their wide range of pharmacological activities and are considered a pharmacologically important active scaffold. They have been studied for their potential as targeted therapy for PI3K, a lipid kinase involved in cancer progression.

Molecular Structure Analysis

The molecular formula of the compound is C15H10ClFN2O3. Unfortunately, the specific 3D structure or other detailed structural information is not available in the current resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound are not explicitly mentioned in the available resources. The molecular formula is C15H10ClFN2O3.

Scientific Research Applications

Synthesis Approaches

• The compound is synthesized using various approaches, demonstrating its structural versatility and potential for modification. For instance, N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide and its derivatives were synthesized and evaluated for antimicrobial activities, with some compounds showing significant inhibition on bacterial and fungal growth (Akbari et al., 2008). Similarly, a series of 5-fluoro-N4-(3-(4-substitutedbenzylamino)phenyl)-N2-(4-morpholinophenyl)pyrimidine-2,4-diamine derivatives exhibited significant larvicidal activity against third instar larvae (Gorle et al., 2016).

Biological Activities and Potential Uses

• These compounds exhibit a range of biological activities, making them promising candidates for the development of new therapeutic agents. For example:
  • Certain synthesized compounds showed promising antimicrobial activities, indicating potential applications in treating bacterial and fungal infections (Akbari et al., 2008).
  • Some derivatives demonstrated significant larvicidal activity, suggesting potential uses in pest control and public health interventions (Gorle et al., 2016).

Future Directions

Thieno[2,3-d]pyrimidine derivatives have shown promise in the field of cancer research, particularly as inhibitors of PI3K. Future research could focus on optimizing these compounds to discover new anticancer agents.